T 0632

• Molecular Formula: C29H27FN2O5
• Molecular Weight: 502.5 g/mol
• InChI: InChI=1S/C29H27FN2O5/c1-37-21-12-13-22-25(17-21)32(24-9-5-4-8-23(24)30)28(36)29(22,15-14-26(33)34)31-27(35)20-11-10-18-6-2-3-7-19(18)16-20/h2-9,12-13,17,20H,10-11,14-16H2,1H3,(H,31,35)(H,33,34)/t20?,29-/m0/s1
• InChIKey: RORYEMYJJAIHBK-PRTIIRGTSA-N

T 0632 for CCK1 Receptor Antagonism: A Non-Peptide Tool Compound with Defined Pancreatic Selectivity

T 0632 (CAS: 169042-78-8) is a potent, non-peptide antagonist of the cholecystokinin type 1 receptor (CCK1R, formerly CCKA). It is a synthetic small molecule developed as a pharmacological tool for probing CCK1-mediated pathways in gastrointestinal and pancreatic physiology [1]. Its molecular formula is C29H27FN2O5, with a molecular weight of 502.5 g/mol, and it features an indole-based core structure optimized for high affinity [2]. The compound's differentiation hinges on its exceptional selectivity profile and functional tissue bias, which are quantitatively superior to its primary in-class comparators, L-364,718 (devazepide) and loxiglumide, thereby reducing cross-reactivity confounds in experimental models.

Workflow

CCK1 receptor pathway and pancreatic physiology studies

Selection

Reported CCK1/CCK2 selectivity and tissue bias profile

Tool Context

Non-peptide small molecule for in vitro / in vivo CCK1R investigation

• [1] Taniguchi H, Yazaki N, Endo T, Nagasaki M. Pharmacological profile of T-0632, a novel potent and selective CCKA receptor antagonist, in vitro. Eur J Pharmacol. 1996 May 23;304(1-3):147-54. View Source
• [2] PubChem. T 0632 (Compound Summary). National Center for Biotechnology Information. PubChem CID: 127948. View Source

CCK1 Receptor Antagonist Selection for T 0632: Why L-364,718 and Loxiglumide Are Not Equivalent Replacements

While L-364,718 and loxiglumide are established CCK1R antagonists, their pharmacological profiles differ significantly from T 0632 in ways that preclude simple substitution. Key divergences include a >300-fold difference in receptor subtype selectivity (CCK1 vs. CCK2) [1], substantial variance in in vivo functional selectivity between the pancreas and gallbladder (a critical safety and efficacy differentiator) [2], and distinct modes of antagonism (reversible vs. long-lasting/pseudoirreversible) [1]. These disparities directly impact experimental outcomes and data interpretation. Therefore, using a less selective or functionally biased analog introduces confounding variables, particularly in studies requiring clear mechanistic attribution or models of pancreatitis where gallbladder spasm is an undesirable off-target effect [2]. The quantitative evidence below substantiates these claims, demonstrating why T 0632 offers a unique and necessary tool for precise pharmacological investigation.

T 0632 (Target)

L-364,718 / Loxiglumide

High CCK1 selectivity context

Lower selectivity, CCK2 cross-reactivity risk may arise

Pancreas-biased functional profile reported

Gallbladder-biased profile may confound pancreatitis models

Reversible antagonism observed

Long-lasting inhibition (L-364,718) may limit temporal control

• [1] Taniguchi H, Yazaki N, Endo T, Nagasaki M. Pharmacological profile of T-0632, a novel potent and selective CCKA receptor antagonist, in vitro. Eur J Pharmacol. 1996 May 23;304(1-3):147-54. View Source
• [2] Taniguchi H, Yazaki N, Yomota E, Shikano T, Endo T, Nagasaki M. Pharmacological profile of T-0632, a novel potent and selective CCKA receptor antagonist, in vivo. Eur J Pharmacol. 1996 Sep 26;312(2):227-33. View Source

Quantitative Comparative Evidence for T 0632: Defining Selectivity, Potency, and Functional Bias Versus In-Class CCK1 Antagonists

Unmatched CCK1 Receptor Subtype Selectivity: T 0632's 23,000-Fold Window Versus L-364,718 and Loxiglumide

In radioligand binding assays, T 0632 exhibits a 23,000-fold selectivity for the CCK1 receptor over the CCK2 receptor. This degree of subtype discrimination is not approached by the other primary CCK1 antagonists. L-364,718 and loxiglumide show 1,500-fold and 64-fold selectivity, respectively [1]. This indicates that at concentrations required to fully occupy CCK1, T 0632 carries a substantially lower risk of engaging CCK2 receptors, which mediate distinct physiological and neurological functions.

CCK1/CCK2 Selectivity

Head-to-head

~23,000-fold vs. 1,500-fold (L-364) / 64-fold (Loxi)

Supports CCK1-specific target engagement interpretation

Rat pancreas vs. guinea pig brain receptors

Evidence Dimension	CCK1/CCK2 Subtype Selectivity Ratio (based on Ki values)
Target Compound Data	~23,000-fold
Comparator Or Baseline	L-364,718: 1,500-fold; Loxiglumide: 64-fold
Quantified Difference	T 0632 is >15-fold more selective than L-364,718 and >350-fold more selective than loxiglumide.
Conditions	Rat pancreatic CCK1 receptor vs. Guinea pig brain CCK2 receptor, using [125I]CCK-8 radioligand binding.

Why This Matters

For researchers requiring clean target engagement without CCK2-mediated off-target effects, T 0632 is the superior choice, ensuring that observed phenotypes are attributable to CCK1 antagonism.

• [1] Taniguchi H, Yazaki N, Endo T, Nagasaki M. Pharmacological profile of T-0632, a novel potent and selective CCKA receptor antagonist, in vitro. Eur J Pharmacol. 1996 May 23;304(1-3):147-54. View Source

Superior In Vivo Functional Selectivity for the Pancreas Over the Gallbladder: A Key Safety and Efficacy Differentiator for T 0632

In murine models, T 0632 demonstrates a 4-fold preference for inhibiting caerulein-induced pancreatitis over inhibiting gallbladder emptying. This functional bias is quantitatively opposite to that of L-364,718 and loxiglumide, which are 2- to 4-fold weaker at preventing pancreatitis compared to their effects on the gallbladder [1]. This property suggests T 0632 can achieve therapeutic pancreatic protection with a reduced risk of concurrent gallbladder spasm, a known side effect of less selective CCK1 antagonists.

Functional Tissue Bias

Head-to-head

4-fold pancreas over gallbladder; inverse to L-364,718 and loxiglumide

Supports pancreatitis model studies with reported gallbladder endpoint differentiation

Oral mouse caerulein pancreatitis model

Evidence Dimension	In Vivo Functional Selectivity (Pancreatitis ED50 / Gallbladder Emptying ED50)
Target Compound Data	4-fold more potent at preventing pancreatitis than gallbladder emptying.
Comparator Or Baseline	L-364,718: 2-4-fold weaker for pancreatitis; Loxiglumide: 2-4-fold weaker for pancreatitis.
Quantified Difference	T 0632 demonstrates a functional tissue bias that is inverted relative to L-364,718 and loxiglumide.
Conditions	Oral administration in mice. Pancreatitis induced by caerulein; Gallbladder emptying induced by CCK-8.

Why This Matters

This functional selectivity profile is a critical decision-making factor for preclinical studies of pancreatitis, where gallbladder toxicity is a major concern.

• [1] Taniguchi H, Yazaki N, Yomota E, Shikano T, Endo T, Nagasaki M. Pharmacological profile of T-0632, a novel potent and selective CCKA receptor antagonist, in vivo. Eur J Pharmacol. 1996 Sep 26;312(2):227-33. View Source

Approximately 1,000-Fold Greater Oral Potency than Loxiglumide in a Rat Pancreatitis Model

In a caerulein-induced rat pancreatitis model, the oral ED50 for preventing the increase in plasma pancreatic enzymes was 0.0092 mg/kg for T 0632, compared to 8.9 mg/kg for loxiglumide [1]. This ~1,000-fold difference in potency translates to a significant practical advantage in terms of required dose and compound consumption in long-term animal studies.

Oral Potency (Pancreatitis)

Head-to-head

ED50 0.0092 mg/kg vs. 8.9 mg/kg loxiglumide

Reported oral potency supports low-dose in vivo study design

Rat caerulein pancreatitis model

Evidence Dimension	In Vivo Oral Potency in Caerulein-Induced Pancreatitis
Target Compound Data	ED50 = 0.0092 mg/kg
Comparator Or Baseline	Loxiglumide: ED50 = 8.9 mg/kg
Quantified Difference	T 0632 is ~968-fold more potent than loxiglumide.
Conditions	Oral administration in a rat model of caerulein-induced acute pancreatitis.

Why This Matters

The high oral potency of T 0632 minimizes compound usage, reduces cost per study, and facilitates easier dosing in chronic or high-throughput in vivo experiments.

• [1] Taniguchi H, Yazaki N, Yomota E, Shikano T, Endo T, Nagasaki M. Effect of T-0632, a cholecystokininA receptor antagonist, on experimental acute pancreatitis. Jpn J Pharmacol. 1997 Feb;73(2):105-12. View Source

Reversible Competitive Antagonism Distinguishes T 0632 from the Long-Lasting Inhibition of L-364,718

In isolated rabbit gallbladder smooth muscle assays, the inhibitory effects of T 0632 on CCK-8-induced contraction were readily reversible upon washout. In contrast, the inhibition produced by L-364,718 was long-lasting, suggesting pseudoirreversible binding [1]. Reversible kinetics are often preferred for acute intervention studies where rapid recovery of physiological function is required post-treatment.

Reversibility Kinetics

Head-to-head

Readily reversible vs. long-lasting pseudoirreversible (L-364,718)

Supports temporal control in CCK1R blockade studies

Rabbit gallbladder contraction assay

Evidence Dimension	Reversibility of Antagonism
Target Compound Data	Readily reversible
Comparator Or Baseline	L-364,718: Long-lasting, pseudoirreversible inhibition
Quantified Difference	Qualitative difference in washout kinetics.
Conditions	Isolated rabbit gallbladder smooth muscle contraction assay.

Why This Matters

This kinetic property is crucial for experimental designs requiring precise temporal control over CCK1R blockade, such as studies examining acute secretory responses or behavioral assays.

• [1] Taniguchi H, Yazaki N, Endo T, Nagasaki M. Pharmacological profile of T-0632, a novel potent and selective CCKA receptor antagonist, in vitro. Eur J Pharmacol. 1996 May 23;304(1-3):147-54. View Source

Allosteric Modulation of the CCK1 Receptor by T 0632

T 0632 binds to an allosteric pocket within the CCK1 receptor, distinct from the orthosteric binding site of the endogenous agonist CCK [1]. This mechanism fully inhibits the binding and action of CCK at CCK1R while exhibiting no saturable binding to the related CCK2 receptor [1]. Allosteric modulation can offer greater receptor subtype selectivity and a ceiling effect on antagonism, which are distinct pharmacological characteristics compared to orthosteric antagonists.

Binding Mechanism

Reported

Allosteric antagonist vs. orthosteric L-364,718 and loxiglumide

Supports investigation of allosteric CCK1R modulation

Human CCK1/CCK2 receptor assays

Evidence Dimension	Binding Site and Mechanism
Target Compound Data	Allosteric antagonist
Comparator Or Baseline	L-364,718 (orthosteric antagonist), Loxiglumide (orthosteric antagonist)
Quantified Difference	Qualitative difference in binding mechanism.
Conditions	Radioligand binding and functional assays using human CCK1 and CCK2 receptors.

Why This Matters

This distinct mechanism of action provides a scientific rationale for T 0632's exceptional selectivity profile and supports its utility as a unique pharmacological probe.

• [1] Gao F, Harikumar KG, Dong M, Lam PC, Sexton PM, Christopoulos A, et al. Development of a Highly Selective Allosteric Antagonist Radioligand for the Type 1 Cholecystokinin Receptor and Elucidation of Its Molecular Basis of Binding. Mol Pharmacol. 2015 Jan;87(1):130-41. View Source

T 0632 Application Scenarios: From Pancreatitis Research to Glucagon-Like Peptide-1 Receptor Pharmacology

Acute and Experimental Pancreatitis Research

T 0632 is the compound of choice for in vivo studies of acute pancreatitis due to its ~1,000-fold greater oral potency than loxiglumide in preventing pancreatic enzyme elevation and its unique 4-fold functional selectivity for the pancreas over the gallbladder [1]. This profile allows for robust pancreatic protection at low doses while minimizing the confounding variable of gallbladder spasm, a significant limitation of other CCK1 antagonists like L-364,718 and loxiglumide [2].

Functional Selectivity and Tissue-Specific CCK1R Antagonism Studies

Researchers investigating the differential roles of CCK1 receptors in various organs (e.g., pancreas vs. gallbladder vs. stomach) should use T 0632 to achieve clear tissue-selective outcomes. The quantitative in vivo data show that its effects on gastric emptying and pancreatic secretion can be separated from its effects on the gallbladder, providing a cleaner pharmacological dissection of CCK1R function than is possible with loxiglumide or L-364,718 [1].

High-Selectivity CCK1 Receptor Profiling and Assay Development

For in vitro binding and functional assays where unambiguous attribution to CCK1 (and not CCK2) is paramount, T 0632's 23,000-fold selectivity window offers a significant advantage [1]. It is ideal as a reference antagonist in screening assays for novel CCK1R ligands, as its negligible CCK2 affinity ensures that observed competitive binding is specific to the intended target.

Investigating Allosteric Modulation and Species-Specific Pharmacology

T 0632 serves as a valuable tool for exploring allosteric modulation of the CCK1 receptor [1]. Furthermore, its reported ~100-fold selectivity for human GLP-1R over rat GLP-1R presents a unique opportunity for cross-species pharmacology studies, specifically to investigate the functional consequences of glucagon-like peptide-1 receptor engagement and the basis for this species divergence [2].

Application

Selection Property

Validation Focus

Pancreatitis model research

Reported pancreas/gallbladder functional selectivity

Pancreatic enzyme endpoint, gallbladder spasm confounding

Tissue-specific CCK1R functional studies

Reported tissue bias profile

Organ-specific endpoint separation

CCK1-selective binding and screening assays

Reported CCK1/CCK2 selectivity window

CCK2 off-target binding interference

Allosteric modulation and species comparison

Allosteric binding mechanism context

Species-specific GLP-1R pharmacology review

• [1] Taniguchi H, Yazaki N, Yomota E, Shikano T, Endo T, Nagasaki M. Pharmacological profile of T-0632, a novel potent and selective CCKA receptor antagonist, in vivo. Eur J Pharmacol. 1996 Sep 26;312(2):227-33. View Source
• [2] Gao F, Harikumar KG, Dong M, Lam PC, Sexton PM, Christopoulos A, et al. Development of a Highly Selective Allosteric Antagonist Radioligand for the Type 1 Cholecystokinin Receptor and Elucidation of Its Molecular Basis of Binding. Mol Pharmacol. 2015 Jan;87(1):130-41. View Source